4-(4-bromophenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Specification

• Molecular Formula: C22H16BrN3O3
• Molecular Weight: 450.3 g/mol
• IUPAC Name: 4-(4-bromophenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• Standard InChI: InChI=1S/C22H16BrN3O3/c23-14-9-7-13(8-10-14)21-18-19(16-5-1-2-6-17(16)27)24-25-20(18)22(28)26(21)12-15-4-3-11-29-15/h1-11,21,27H,12H2,(H,24,25)
• Standard InChI Key: BRMSWFYWVBMXQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC3=C2C(N(C3=O)CC4=CC=CO4)C5=CC=C(C=C5)Br)O

Introduction

Molecular Formula and Weight

• Molecular Formula: C20H15BrN2O3

• Molecular Weight: Approximately 411.25 g/mol

IUPAC Name

The systematic IUPAC name for the compound is 4-(4-bromophenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one.

Synthesis

This compound can be synthesized through multistep reactions involving:

• Formation of the pyrrolo[3,4-c]pyrazole core, typically via cyclization reactions using hydrazine derivatives.

• Functionalization of the core with bromophenyl, furan, and hydroxyphenyl groups through nucleophilic substitution or coupling reactions.

Characterization Techniques

Characterization of this compound relies on advanced analytical techniques:

• NMR Spectroscopy: Confirms the chemical environment of protons and carbons in the molecule.

• Mass Spectrometry (MS): Verifies molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): Identifies functional groups such as hydroxyl (-OH) and bromine.

• X-Ray Crystallography: Determines the three-dimensional arrangement of atoms in the crystal lattice.

Mechanism of Action

The compound likely interacts with biological targets such as enzymes or DNA through hydrogen bonding (via hydroxyl groups) or π-stacking (via aromatic rings).

Drug Development

This compound serves as a scaffold for designing new drugs due to its heterocyclic framework's versatility.

Synthetic Intermediate

It can act as an intermediate in synthesizing more complex molecules with enhanced biological activity.